Cas no 1353980-77-4 ({2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid)

• Product Name: {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• CAS No: 1353980-77-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 2160794
• Update Time: 2025-07-02

{2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• 2-(2-((N-Isopropylacetamido)methyl)piperidin-1-yl)acetic acid
• AM94406
• {2-[(acetylisopropylamino)methyl]piperidin-1-yl}acetic acid

• Inchi： 1S/C13H24N2O3/c1-10(2)15(11(3)16)8-12-6-4-5-7-14(12)9-13(17)18/h10,12H,4-9H2,1-3H3,(H,17,18)
• InChI Key： PTFWHRMIXZKYBV-UHFFFAOYSA-N
• SMILES： O=C(C)N(C(C)C)CC1CCCCN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 305
• Topological Polar Surface Area: 60.8

Additional information on {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid

Introduction to {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic Acid (CAS No. 1353980-77-4)

{2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1353980-77-4, this compound represents a unique structural motif that combines an acetic acid moiety with a piperidine ring substituted at the 1-position by an acetyl-isopropyl-amino group. This distinctive chemical architecture positions it as a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid features a piperidine core, which is a common scaffold in many biologically active molecules. Piperidine derivatives are known for their versatility and have been widely investigated for their potential applications in treating various diseases, including central nervous system disorders, infectious diseases, and cancer. The presence of the acetyl-isopropyl-amino group at the 1-position of the piperidine ring introduces additional functional diversity, enabling further chemical modifications and tailoring to specific pharmacological targets.

In recent years, there has been a growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs), which play crucial roles in many biological processes. {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid, with its unique structural features, could potentially serve as a lead compound for designing PPI inhibitors. The acetyl group and the isopropyl amino moiety provide opportunities for hydrogen bonding and hydrophobic interactions, which are essential for binding to protein targets. Moreover, the flexibility offered by the piperidine ring allows for conformational adjustments that may enhance binding affinity.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. For instance, several FDA-approved drugs contain piperidine moieties in their structures, demonstrating their pharmacological efficacy and safety profiles. The compound {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid could be a valuable building block for synthesizing more complex molecules with improved pharmacokinetic properties and target specificity. Its potential applications in modulating enzyme activity and receptor binding make it an attractive candidate for further investigation.

The synthesis of {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperidine ring, followed by functionalization at the 1-position with the acetyl-isopropyl-amino group. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution reactions are often employed to achieve these transformations efficiently.

Once synthesized, {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and interaction studies with target proteins. The results from these experiments will provide insights into its potential therapeutic applications and guide further optimization efforts.

The pharmaceutical industry is continuously seeking innovative compounds to address unmet medical needs. {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid represents a promising starting point for developing new drugs that target complex diseases. Its unique chemical structure and potential biological activity make it a valuable asset in the drug discovery pipeline. As research progresses, this compound could pave the way for novel therapeutic interventions across multiple therapeutic areas.

In conclusion, {2-[(Acetyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS No. 1353980-77-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of an acetic acid moiety and a piperidine ring substituted at the 1-position by an acetyl-isopropyl-amino group makes it a versatile scaffold for drug development. Further exploration of its biological activity and synthetic pathways will likely uncover new opportunities for therapeutic innovation.